Cas no 57442-24-7 (Benzene,1,3-diethyl-2-nitro-)

Benzene,1,3-diethyl-2-nitro- structure
Benzene,1,3-diethyl-2-nitro- structure
Product Name:Benzene,1,3-diethyl-2-nitro-
CAS No:57442-24-7
MF:C10H13NO2
MW:179.215722799301
CID:373983
PubChem ID:3017072
Update Time:2025-04-19

Benzene,1,3-diethyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,3-diethyl-2-nitro-
    • 1,3-diethyl-2-nitrobenzene
    • 1,3-diethyl-2-nitro-benzene
    • SCHEMBL10944668
    • 57442-24-7
    • Benzene, 1,3-diethyl-2-nitro-
    • DTXSID10206056
    • Inchi: 1S/C10H13NO2/c1-3-8-6-5-7-9(4-2)10(8)11(12)13/h5-7H,3-4H2,1-2H3
    • InChI Key: TUEWNQTZFYCGPG-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(=CC=CC=1CC)CC)=O

Computed Properties

  • Exact Mass: 179.09469
  • Monoisotopic Mass: 179.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Density: 1.073
  • Boiling Point: 245.4°Cat760mmHg
  • Flash Point: 93.2°C
  • Refractive Index: 1.534
  • PSA: 43.14
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